Cas no 897476-36-7 (4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

4-Ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a piperazine moiety, further substituted with a pyrrolidine-1-sulfonyl benzoyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving sulfonamide and piperazine functionalities. The compound's sulfonyl group enhances binding affinity, while the benzothiazole and piperazine components contribute to its stability and solubility profile. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The presence of ethyl and sulfonyl groups may influence pharmacokinetic properties, suggesting applications in the development of bioactive molecules.
4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole structure
897476-36-7 structure
Product Name:4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
CAS No:897476-36-7
MF:C24H28N4O3S2
MW:484.634122848511
CID:5481139
Update Time:2025-06-15

4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
    • 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
    • Inchi: 1S/C24H28N4O3S2/c1-2-18-6-5-7-21-22(18)25-24(32-21)27-16-14-26(15-17-27)23(29)19-8-10-20(11-9-19)33(30,31)28-12-3-4-13-28/h5-11H,2-4,12-17H2,1H3
    • InChI Key: OIMQDRNXXSMYMQ-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=C(CC)C=CC=C3S2)CC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Pricemore >>

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4-ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole
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F2609-1350-3mg
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4-ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole
897476-36-7 90%+
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Life Chemicals
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4-ethyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole
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Additional information on 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

Comprehensive Overview of 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 897476-36-7)

The compound 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 897476-36-7) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique molecular structure, featuring a benzothiazole core linked to a pyrrolidine-sulfonyl moiety via a piperazine bridge, makes it a subject of interest for drug discovery targeting various biological pathways. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds like 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole, especially in the context of developing novel therapeutic agents. The compound's structural features align with current trends in medicinal chemistry, where researchers are exploring heterocyclic scaffolds for their improved pharmacokinetic properties and target selectivity. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "sulfonamide-based bioactive compounds" across scientific databases.

The pharmacological potential of CAS 897476-36-7 is further enhanced by its piperazine component, a privileged structure in medicinal chemistry known to contribute to CNS permeability and receptor binding affinity. This characteristic has sparked interest in its possible applications for neurological targets, with many researchers investigating similar compounds for conditions like neurodegenerative diseases. Online search trends reveal growing queries about "piperazine-containing CNS drugs" and "blood-brain barrier permeable heterocycles", indicating the relevance of such structural motifs in contemporary drug development.

From a synthetic chemistry perspective, the preparation of 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole presents interesting challenges and opportunities. The convergent synthesis approach typically involves the sequential construction of the benzothiazole and pyrrolidine sulfonamide fragments before their final coupling, a process that has been optimized in recent literature. This synthetic route has become a topic of discussion in organic chemistry forums, with frequent searches for "efficient sulfonamide coupling methods" and "benzothiazole synthesis optimization".

Analytical characterization of CAS 897476-36-7 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms are obtainable. The compound's physicochemical properties, including its solubility profile and stability under various conditions, are crucial parameters for its potential development. These aspects have led to increased online inquiries about "characterization of complex heterocycles" and "solubility enhancement strategies for drug candidates", reflecting the practical challenges faced by researchers working with similar compounds.

In the context of intellectual property, several patents have emerged covering benzothiazole-piperazine hybrids and their therapeutic applications, though specific claims regarding 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole may vary. This has created interest in patent landscaping services, with search trends showing queries about "heterocyclic compound patent analysis" and "freedom-to-operate for novel scaffolds". The compound's structural novelty positions it as a potential candidate for further proprietary development.

The safety profile and toxicological aspects of CAS 897476-36-7 remain areas of active investigation, as with most developmental compounds. Preliminary studies suggest that its metabolic fate involves predictable pathways common to sulfonamide-containing molecules, but comprehensive ADME studies would be required for full characterization. This aligns with current industry focus on "early ADME prediction for lead compounds" and "metabolic stability of drug candidates", as evidenced by recent publication and search trends.

Looking forward, the scientific trajectory of 4-ethyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole appears promising, particularly in the context of targeted therapy development. Its structural features position it well for potential applications in precision medicine approaches, where molecular specificity is paramount. The compound exemplifies the continuing evolution of heterocyclic chemistry in addressing contemporary therapeutic challenges, making it a noteworthy subject for both academic and industrial research programs.

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